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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Isobutyrate

This technical guide provides a comprehensive overview of the vapor pressure and boiling

point of isobutyl isobutyrate, tailored for researchers, scientists, and professionals in drug

development. This document collates critical data from various sources, outlines common

experimental methodologies for determining these properties, and presents a relevant synthetic

pathway.

Core Physicochemical Data
Isobutyl isobutyrate is a colorless liquid with a characteristic fruity odor, recognized for its

applications as a flavoring agent and an organic solvent.[1][2][3] A precise understanding of its

boiling point and vapor pressure is fundamental for its application in various industrial and

research settings, including formulation development and safety assessments.

Boiling Point of Isobutyl Isobutyrate
The boiling point is a critical physical property that informs purification methods such as

distillation and is indicative of the substance's volatility. The experimentally determined and

reported boiling points for isobutyl isobutyrate are summarized below.
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Boiling Point (°C) Boiling Point (°F) Pressure Source(s)

148.6 299.7 760 mmHg [2][3][4]

148 298 Not Specified [5]

147 296.6 Not Specified [6]

145-152 293-305.6 Literature Value

Vapor Pressure of Isobutyl Isobutyrate
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature. This property is crucial for understanding a

substance's evaporation rate and for conducting safety assessments related to inhalation

exposure.

Vapor Pressure Temperature (°C) Temperature (°F) Source(s)

5.8 hPa 25 77 [4]

4.33 mmHg 25 77 [3][7]

1 mmHg 39.9 103.8 [2]

10 mmHg 38 100.4 [3]

Experimental Protocols
The determination of boiling points and vapor pressures relies on established experimental

techniques. While the specific studies providing the data above did not detail their

methodologies, the following represent standard and widely accepted protocols for such

measurements.[4]

Boiling Point Determination
Several methods are commonly employed to determine the boiling point of a liquid compound

like isobutyl isobutyrate.
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Distillation Method: A simple or fractional distillation apparatus is set up with at least 5 mL of

the sample. The liquid is heated to its boiling point, and the vapor is allowed to condense and

be collected. The temperature at which the bulk of the liquid distills, measured by a

thermometer with its bulb fully immersed in the vapor phase, is recorded as the boiling point.

[8]

Reflux Method: The sample is heated in a flask attached to a vertical condenser. This

process allows the liquid to boil and the vapor to condense and return to the flask. A

thermometer placed in the vapor path below the condenser will stabilize at the boiling point

of the substance.[8]

Thiele Tube Method: This microscale method requires only a small amount of the sample. A

small test tube containing the sample and an inverted capillary tube is attached to a

thermometer and heated in a Thiele tube containing mineral oil. As the sample is heated, air

trapped in the capillary tube expands. At the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube. The heat is then removed, and the temperature

at which the liquid is drawn back into the capillary tube upon cooling is recorded as the

boiling point.[8]

Vapor Pressure Determination
The vapor pressure of a compound can be determined using various techniques, one of which

is correlation gas chromatography.

Correlation Gas Chromatography: This method involves passing the analyte through a gas

chromatography (GC) column. The retention time of the compound is related to its

partitioning between the mobile (gas) and stationary phases, which is dependent on its vapor

pressure. By calibrating the system with compounds of known vapor pressures, a correlation

can be established to determine the vapor pressure of the unknown substance over a range

of temperatures.[9]

Synthesis of Isobutyl Isobutyrate
Isobutyl isobutyrate can be synthesized via the Tishchenko reaction. This reaction involves

the disproportionation of two molecules of an aldehyde in the presence of a catalyst. In this

specific synthesis, isobutyraldehyde is catalyzed by aluminum isobutoxide to produce isobutyl
isobutyrate.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.researchgate.net/publication/273524753_Vapor_pressures_and_vaporization_enthalpies_of_a_series_of_esters_used_in_flavors_by_correlation_gas_chromatography
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.benchchem.com/product/b1662107?utm_src=pdf-body
https://www.guidechem.com/guideview/lab/isobutyl-isobutyrate-boiling-point.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isobutyraldehyde

Tishchenko ReactionIsobutyraldehyde

Aluminum
 isobutoxide

Isobutyl Isobutyrate

Click to download full resolution via product page

Synthesis of Isobutyl Isobutyrate via the Tishchenko Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662107#isobutyl-isobutyrate-vapor-pressure-and-
boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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